Ethyl 3-(5-chloro-2-nitrophenylamino)-3-oxopropanoate

• Molecular Formula: C11H11ClN2O5
• Molecular Weight: 286.67 g/mol
• IUPAC Name: ethyl 3-(5-chloro-2-nitroanilino)-3-oxopropanoate
• InChI: InChI=1S/C11H11ClN2O5/c1-2-19-11(16)6-10(15)13-8-5-7(12)3-4-9(8)14(17)18/h3-5H,2,6H2,1H3,(H,13,15)
• InChI Key: FUELYDHMHRPLNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=C(C=CC(=C1)Cl)[N+](=O)[O-]

Description

Ethyl 3-(5-chloro-2-nitrophenylamino)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H11ClN2O5 and its molecular weight is 286.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-nitroaniline (25.4 g, 147 mmol) in N,N-dimethylformamide (300 ml) were added triethylamine (22.6 ml, 162 mmol) and ethyl 3-chloro-3-oxopropionate (20.7 ml, 162 mmol), and the mixture was stirred for 1 hour at room temperature. The reaction mixture was poured into ice water and the precipitated crystals were collected by filtration. These were washed with water and diisopropyl ether in sequence and then air-dried, thereby obtaining 37.1 g of title compound as yellow powder. Yield 88%.